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Compound of Interest

Compound Name: N-Hexyl aspartic acid

Cat. No.: B13783634

Get Quote

H,

C), FT-IR, and Mass Spectrometry (ESI-MS).

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]
N-hexyl aspartic acid (also known as N-hexylaminosuccinic acid) is an amphiphilic derivative

of aspartic acid. It functions as a hydrotrope, a corrosion inhibitor, and a polymerizable

surfactant. Its structure consists of a polar aspartic acid headgroup coupled to a hydrophobic

hexyl tail via a secondary amine linkage.

IUPAC Name: 2-(Hexylamino)butanedioic acid

Molecular Formula:

Molecular Weight: 217.26 g/mol [1]

CAS Number: 99176-81-5 (Representative)[2][1][3][4]
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Synthesis Context for Impurity Profiling
To accurately interpret spectra, one must understand the genesis of the sample. The standard

industrial synthesis involves the Michael addition of hexylamine to maleic acid (or maleic

anhydride hydrolyzed in situ).

Critical Impurities to Watch:

Maleic/Fumaric Acid: Unreacted starting material (distinct alkene protons in NMR).

Hexylamine: Residual amine (distinct triplet at

ppm, different from product).

Aspartimide Derivative: Cyclization byproduct (succinimide ring formation).
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Figure 1: Synthesis pathway and impurity origin logic.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][8][12][13][14]
Experimental Protocol
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The zwitterionic nature of N-hexyl aspartic acid dictates solvent choice.

Solvent A (

+ NaOD): Preferred for high-resolution spectra. The basic pH (

) deprotonates the carboxylates and the amine, simplifying the spectrum by eliminating
exchange broadening.

Solvent B (

+ TFA): Used if the protonation state of the amine is of interest.

H NMR Data (Predicted in , pH > 10)
Reference: TMS (

0.00 ppm) or HDO (

4.79 ppm).
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Position

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

1 0.86 - 0.90
Triplet (

Hz)
3H

Terminal Methyl

(Hexyl

)

2 1.25 - 1.35 Multiplet 6H

Bulk Methylenes

(Hexyl

)

3 1.45 - 1.55 Multiplet 2H

-Methylene of

Hexyl (

)

4 2.35 - 2.55
DD (

Hz)
1H

Aspartyl

-CH

5 2.55 - 2.70
DD (

Hz)
1H

Aspartyl

-CH

6 2.50 - 2.65 Triplet 2H

-Methylene of

Hexyl (

)

7 3.30 - 3.45
DD (

Hz)
1H

Aspartyl

-CH (Chiral

Center)

Diagnostic Insight:

The Aspartyl
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-CH (

ppm) is the critical handle. In unreacted aspartic acid, this signal appears downfield (

ppm). The upfield shift confirms N-alkylation.

Impurity Check: Look for a singlet at

ppm (Maleic acid) or

ppm (Fumaric acid). Their absence confirms complete conversion.

C NMR Data (Predicted)

Carbon Type
Chemical Shift (

, ppm)
Assignment

Carbonyls 175.0 - 180.0
(Carboxylates,

indistinguishable in broad

range)

-Carbon 60.0 - 62.0

Aspartyl

(

)

N-Alkyl 47.0 - 49.0

Hexyl

(

)

-Carbon 38.0 - 40.0

Aspartyl

(

)

Alkyl Chain 31.5, 29.0, 26.5, 22.5 Hexyl Bulk Methylenes

Methyl 14.0 Terminal Methyl
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Infrared Spectroscopy (FT-IR)[12]
Method: ATR (Attenuated Total Reflectance) on solid powder or cast film.

Wavenumber (

)
Functional Group Mode Notes

3300 - 3450 Stretch
Broad band; confirms

secondary amine.

2850 - 2960 (Alkyl) Stretch

Strong doublet

(Sym/Asym) from

Hexyl chain.

1700 - 1720 (COOH) Stretch
Free acid form (if pH <

4).

1550 - 1610 Stretch
Asymmetric stretch

(Zwitterion/Salt form).

1400 Stretch Symmetric stretch.

1180 - 1220 Stretch
Aliphatic amine

character.

Interpretation: A strong band at 1700

indicates the free acid. If the sample is a sodium salt (common in surfactants), this band
disappears, replaced by strong carboxylate bands at 1580

.

Mass Spectrometry (MS)[14][15]
Ionization Strategy

Method: Electrospray Ionization (ESI) in Positive Mode (

).

Solvent: Methanol/Water + 0.1% Formic Acid.
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Fragmentation Pathway
The molecule (

) typically forms a protonated molecular ion

.

Key Fragments (

):

m/z 218

200: Loss of Water (

, -18 Da). Common for dicarboxylic acids.

m/z 218

172: Loss of Formic Acid/Carboxyl group (

, -46 Da).

m/z 218

133: Loss of Hexyl chain (Cleavage at N-C bond). This confirms the headgroup identity
(Aspartic acid residue).

m/z 218

116: Loss of Aspartic Acid moiety, leaving Hexyl-Isocyanate type fragment (rare, depends on
energy).

[M+H]+ = 218
(Parent Ion)

m/z 200
[M+H - H2O]+

-18 Da (Dehydration)

m/z 172
[M+H - HCOOH]+

-46 Da (Decarboxylation)

m/z 134
[Aspartic Acid+H]+

C-N Cleavage

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13783634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: ESI-MS Fragmentation logic for structural confirmation.
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(Note: Exact spectral images for this specific derivative are proprietary in many databases; the

data above represents high-confidence assignments based on homologous series and

functional group physics.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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